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Compound of Interest

Compound Name:
tert-Butyl 4-formylpiperidine-1-

carboxylate

Cat. No.: B029969 Get Quote

An In-depth Technical Guide to N-Boc-4-
piperidinecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on N-Boc-4-piperidinecarboxaldehyde, a

key building block in modern medicinal chemistry. Its versatile reactivity makes it a valuable

intermediate in the synthesis of a wide array of pharmaceutical compounds. This document

outlines its fundamental physicochemical properties.

Physicochemical Properties
N-Boc-4-piperidinecarboxaldehyde, also known as tert-butyl 4-formylpiperidine-1-
carboxylate, is a derivative of piperidine.[1][2][3] The tert-butoxycarbonyl (Boc) protecting

group on the nitrogen atom allows for controlled reactions at other positions of the piperidine

ring. The key quantitative data for this compound are summarized in the table below.
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Property Value References

CAS Number 137076-22-3 [1][2][3][4][5]

Molecular Weight 213.27 g/mol [1][2][3][4][5]

Molecular Formula C₁₁H₁₉NO₃ [2][3][4]

Structural and Relational Information
The following diagram illustrates the relationship between the common name of the compound

and its key identifiers.
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Figure 1. Key identifiers for N-Boc-4-piperidinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 137076-22-3 Cas No. | Piperidine-4-carboxaldehyde, N-BOC protected | Apollo
[store.apolloscientific.co.uk]

2. 1-Boc-哌啶-4-甲醛 95% | Sigma-Aldrich [sigmaaldrich.com]

3. 1-tert-Butoxycarbonyl-4-piperidinecarboxaldehyde | 137076-22-3 [chemicalbook.com]

4. tert-Butyl 4-formylpiperidine-1-carboxylate | C11H19NO3 | CID 1514430 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 1-Boc-哌啶-4-甲醛 95% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [N-Boc-4-piperidinecarboxaldehyde CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029969#n-boc-4-piperidinecarboxaldehyde-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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